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Compound of Interest

Compound Name: Diphenyl methyl phosphate

Cat. No.: B085582

Diphenyl methyl phosphate, with the Chemical Abstracts Service (CAS) number 115-89-9, is
an organophosphate compound that holds significance in both industrial and research settings.
While widely recognized for its application as a flame retardant and ignition control compound,
its utility extends into the realm of organic synthesis as a stable phosphorylating agent and a
key building block.[1][2][3] This guide provides a comprehensive overview of diphenyl methyl
phosphate, from its fundamental chemical properties and structure to detailed methodologies
for its synthesis, analytical characterization, and safe handling. For the research scientist and
drug development professional, understanding the nuances of this reagent is pivotal for its
effective application in complex synthetic pathways.

Chemical Structure and Physicochemical Properties

Diphenyl methyl phosphate is a triester of phosphoric acid, featuring two phenyl groups and
one methyl group attached to the phosphate core. This asymmetric structure imparts specific
reactivity and physical characteristics that are crucial for its application.

Molecular Structure:
o Chemical Name: Methyl Diphenyl Phosphate[1]
« Synonyms: Diphenyl methyl phosphate, Phosphoric acid, methyl diphenyl ester|[1]

e Molecular Formula: C13H1304P[1]
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e Molecular Weight: 264.21 g/mol [1]

The structure of diphenyl methyl phosphate is depicted in the following diagram:
Caption: 2D structure of Diphenyl Methyl Phosphate.

Physicochemical Data:

A summary of the key physicochemical properties of diphenyl methyl phosphate is presented
in the table below. These properties are essential for determining appropriate solvents, reaction
temperatures, and purification methods.

Property Value Reference(s)
CAS Number 115-89-9 [1114]
Appearance Clear, oily liquid [11[3]
Molecular Weight 264.21 g/mol [1]

Boiling Point 125 °C at 0.03 mmHg [1112]

Density 1.23 g/mL at 25 °C [11[2]
Refractive Index (n20/D) 1.537 [1][2]

Flash Point 113 °C [1112]

Water Solubility 2g/lLat25°C [1][2]

Synthesis of Diphenyl Methyl Phosphate: A
Validated Protocol

The synthesis of diphenyl methyl phosphate is most reliably achieved through the reaction of
diphenyl chlorophosphate with methanol. This method offers high yields and a straightforward
purification process. The use of a base, such as pyridine or triethylamine, is critical to neutralize
the hydrochloric acid byproduct, driving the reaction to completion.

Reaction Scheme:
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The overall reaction is a nucleophilic substitution at the phosphorus center, where the
methoxide ion displaces the chloride.

(Diphenyl Chlorophosphate

(Diphenyl Methyl Phosphate)

Reaction in
Anhydrous Solvent

(Methanol (CHs0OH)
(e.g., THF, 0°C to RT)

' Pyridine (Base) '

Pyridine Hydrochloride
(Byproduct)

Click to download full resolution via product page

Caption: Synthesis workflow for Diphenyl Methyl Phosphate.
Experimental Protocol:
e Materials:

o Diphenyl chlorophosphate

o Anhydrous methanol

o Anhydrous pyridine

o Anhydrous diethyl ether or ethyl acetate for extraction

o Saturated aqueous sodium bicarbonate solution

o Brine (saturated aqueous sodium chloride solution)

o Anhydrous magnesium sulfate or sodium sulfate

o Silica gel for column chromatography
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o Hexane and ethyl acetate for elution

e Procedure:

o To a stirred solution of diphenyl chlorophosphate (1.0 equivalent) in anhydrous diethyl
ether at O °C under an inert atmosphere (e.g., nitrogen or argon), add anhydrous pyridine
(1.2 equivalents).

o Slowly add anhydrous methanol (1.5 equivalents) dropwise to the reaction mixture. The
addition should be controlled to maintain the temperature below 5 °C.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

o Upon completion, cool the reaction mixture back to 0 °C and quench by the slow addition
of water.

o Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCI, saturated
agueous sodium bicarbonate solution, and brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.

o Purify the crude diphenyl methyl phosphate by silica gel column chromatography,
eluting with a hexane-ethyl acetate gradient.

o Causality and Self-Validation:

o Anhydrous Conditions: The use of anhydrous solvents and reagents is crucial as diphenyl
chlorophosphate is moisture-sensitive and will hydrolyze to diphenyl phosphate, reducing
the yield of the desired product.

o Inert Atmosphere: An inert atmosphere prevents side reactions with atmospheric moisture
and oxygen.

o Use of Base: Pyridine acts as a nucleophilic catalyst and, more importantly, as a
scavenger for the HCI generated during the reaction. The formation of pyridinium
hydrochloride salt as a precipitate helps to drive the equilibrium towards the product side.
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o Agqueous Work-up: The series of washes effectively removes the pyridinium salt, any
remaining starting materials, and byproducts, ensuring a cleaner crude product for
purification.

o Chromatographic Purification: Silica gel chromatography is a reliable method for
separating the non-polar diphenyl methyl phosphate from any more polar impurities.

Analytical Characterization: A Spectroscopic Profile

The identity and purity of synthesized diphenyl methyl phosphate are confirmed through a
combination of spectroscopic techniques. Below is a summary of the expected data.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Chemical Shift ()

Nucleus ppm (Typical, in Multiplicity Assignment
CDCIs)
_ Aromatic protons
1H NMR ~7.20-7.40 Multiplet
(10H)
Methyl protons (3H,
~3.85 Doublet (J = 11 Hz)
3J(P,H))
13C NMR ~150.5(d, J=7 Hz) Doublet C-ipso (Aromatic)
~129.8 Singlet C-para (Aromatic)
~125.5 Singlet C-meta (Aromatic)
~120.2 (d, J=5Hz) Doublet C-ortho (Aromatic)
~55.0(d, J=6 Hz) Doublet Methyl Carbon
) Phosphate
3P NMR ~-4.0t0 -6.0 Singlet
Phosphorus

Infrared (IR) Spectroscopy:

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b085582?utm_src=pdf-body
https://www.benchchem.com/product/b085582?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The IR spectrum provides valuable information about the functional groups present in the

molecule.
Wavenumber (cm~?) Intensity Assignment
~ 3060 Medium Aromatic C-H stretch
~ 2960 Medium Aliphatic C-H stretch (methyl)
~ 1590, 1490 Strong Aromatic C=C stretch
~ 1280 Strong P=0 stretch (phosphoryl)
~ 1180 Strong P-O-C (aryl) stretch
~ 1030 Strong P-O-C (alkyl) stretch

Mass Spectrometry (MS):

Electron ionization mass spectrometry (EI-MS) will show the molecular ion peak and
characteristic fragmentation patterns.

m/z Interpretation
264 [M]* (Molecular lon)
250 [M - CH:]*

171 [M - CeHsO]*

94 [CeHsOH]*+

77 [CeHs]*

Applications in Research and Drug Development

While its role as a flame retardant is well-established, diphenyl methyl phosphate and its
precursors are valuable in a research context, primarily related to phosphorylation chemistry.

e Phosphorylating Agent Precursor: Diphenyl chlorophosphate, the direct precursor to
diphenyl methyl phosphate, is a widely used phosphorylating agent for alcohols, phenols,
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and amines. The resulting diphenyl phosphate esters can be selectively deprotected. The
phenyl groups can be removed via hydrogenolysis, providing a route to monomethyl
phosphates.

Stable Phosphate Protecting Group: The diphenyl phosphate group is used as a protecting
group in the synthesis of complex molecules, such as oligonucleotides and
phosphopeptides.[5][6] The methyl ester variant offers different stability and deprotection
characteristics compared to other phosphate esters.

Cross-Coupling Reactions: Aryl phosphates, including diphenyl phosphate derivatives, can
participate in various transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki,
Negishi), where the phosphate group acts as a leaving group.[7] This allows for the formation
of new carbon-carbon bonds at positions that might otherwise be difficult to functionalize.

Safety, Handling, and Disposal

As an organophosphate, diphenyl methyl phosphate requires careful handling to minimize

exposure.

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety
goggles, and a lab coat when handling the compound. Work in a well-ventilated fume hood.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
strong oxidizing agents.

Spill Management: In case of a spill, absorb with an inert material (e.g., sand, vermiculite)
and place in a sealed container for disposal. Avoid generating dust.

Disposal: Dispose of waste diphenyl methyl phosphate and contaminated materials as
hazardous chemical waste in accordance with local, state, and federal regulations.[1][8][9]
Do not pour down the drain.

Conclusion

Diphenyl methyl phosphate is a compound with a dual identity. Its industrial applications are

significant, but for the research and pharmaceutical communities, its true value lies in its role

within the broader context of phosphorylation chemistry. A thorough understanding of its
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synthesis, spectroscopic fingerprints, and reactivity is essential for leveraging its potential in the
design and creation of novel molecules. By following validated protocols and adhering to strict
safety guidelines, researchers can effectively and safely utilize this versatile reagent in their
synthetic endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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